Cas no 1803763-13-4 (Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate
• CAS No: 1803763-13-4
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4796606
• Update Time: 2025-07-01

Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-3-20-11(18)6-9-4-8(7-17)5-10(19-2)12(9)21-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： XIJGMUSNZHARKV-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C#N)=CC=1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.9
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate (CAS No. 1803763-13-4)

Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methoxy group, and trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1803763-13-4, is a critical identifier for researchers and manufacturers seeking high-purity chemicals for advanced applications.

In recent years, the demand for fluorinated compounds like Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate has surged due to their enhanced stability and bioavailability. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers explore eco-friendly methods to produce such compounds. The trifluoromethoxy group in particular has garnered attention for its role in improving the metabolic stability of drug candidates, a hot topic in medicinal chemistry forums and publications.

The compound's ester functionality and aromatic core make it a versatile building block for heterocyclic synthesis, a field experiencing rapid growth due to the pharmaceutical industry's need for novel scaffolds. Online searches for "phenylacetate derivatives in drug discovery" or "cyano-containing intermediates" reflect the scientific community's focus on such structures. Additionally, the methoxy group contributes to the compound's lipophilicity, a property frequently discussed in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From a technical perspective, Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate requires careful handling during synthesis to preserve its functional groups. Modern chromatographic techniques and spectroscopic methods (NMR, LC-MS) are essential for quality control, as evidenced by frequent searches for "analytical methods for fluorinated compounds." The compound's stability under various conditions is another area of interest, with researchers investigating its behavior in different solvent systems and pH ranges.

The agrochemical sector has shown increasing interest in Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate due to the trifluoromethoxy group's potential to enhance pesticide activity. This aligns with global discussions about crop protection and sustainable agriculture, where users frequently search for "novel agrochemical intermediates." The compound's cyano group may contribute to binding interactions with biological targets, making it relevant to molecular docking studies and computational chemistry applications.

In the context of intellectual property, 1803763-13-4 has appeared in several patent applications, particularly those related to kinase inhibitors and antiviral compounds. This connection to drug development explains why search terms like "phenylacetate derivatives in patents" yield significant results. The compound's structural features make it valuable for structure-activity relationship (SAR) studies, a recurring theme in pharmacology research.

Looking forward, Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate is poised to maintain its relevance in chemical research. Its combination of electron-withdrawing and electron-donating groups creates unique electronic properties that interest materials scientists exploring organic electronics. The compound's potential in catalysis and ligand design also aligns with current searches for "multifunctional chemical building blocks." As synthetic methodologies advance, particularly in C-H activation and late-stage functionalization, this compound's utility will likely expand further.

For researchers working with 1803763-13-4, understanding its spectral characteristics and reactivity patterns is essential. Common queries about "NMR peaks of trifluoromethoxy compounds" or "ester hydrolysis conditions" reflect practical concerns in the laboratory. The compound's crystallinity and solubility profile are additional parameters frequently investigated, especially for process chemistry applications where polymorphism control is crucial.

The environmental fate of Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate represents another area of active inquiry, responding to increased regulatory focus on chemical persistence. Studies examining its biodegradation pathways contribute to discussions about benign by design principles in chemical development. This environmental dimension explains the growing number of searches combining "fluorinated compounds" with "environmental impact assessment."

In conclusion, Ethyl 5-cyano-3-methoxy-2-(trifluoromethoxy)phenylacetate (CAS 1803763-13-4) embodies the intersection of multiple contemporary research themes. Its structural complexity addresses needs in drug discovery, agrochemical innovation, and materials science, while its synthetic challenges reflect broader conversations about process optimization in fine chemical production. As scientific databases show increasing activity around "multifunctional aromatic esters" and "fluorine-containing intermediates," this compound's scientific and commercial importance will undoubtedly continue to grow.